Cas no 825622-01-3 (1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-)

• Product name: 1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-
• CAS No: 825622-01-3
• MF: C₁₅H₁₃N₅O₂
• MW: 295.29602
• CID: 688646
• PubChem ID: 136035179

1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-
• 2-(4-nitro-1,2-dihydropyrazol-3-ylidene)-4-phenyl-5-prop-2-enylimidazole
• 3-(4-Allyl-5-phenyl-1H-imidazol-2-yl)-4-nitro-1H-pyrazole
• SCHEMBL5578161
• 4-Nitro-3-[4-phenyl-5-(prop-2-en-1-yl)-2H-imidazol-2-ylidene]-2,3-dihydro-1H-pyrazole
• 825622-01-3
• DTXSID60740657
• XHUCQKWMORAHLV-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H13N5O2/c1-2-6-11-13(10-7-4-3-5-8-10)18-15(17-11)14-12(20(21)22)9-16-19-14/h2-5,7-9H,1,6H2,(H,16,19)(H,17,18)
• InChI Key： XHUCQKWMORAHLV-UHFFFAOYSA-N
• SMILES： C=CCC1=C(N=C(N1)C2=C(C=NN2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

• Exact Mass: 295.10692467g/mol
• Monoisotopic Mass: 295.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų